Cas no 2228818-36-6 (2-(3-ethynylphenyl)-2-methylpropanal)

• Product Name: 2-(3-ethynylphenyl)-2-methylpropanal
• CAS No: 2228818-36-6
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 6198191
• PubChem ID: 165624787
• Update Time: 2025-05-24

2-(3-ethynylphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethynylphenyl)-2-methylpropanal
• 2228818-36-6
• EN300-1763187

• Inchi： 1S/C12H12O/c1-4-10-6-5-7-11(8-10)12(2,3)9-13/h1,5-9H,2-3H3
• InChI Key： IJIOEAXWPIQKSF-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(3-ethynylphenyl)-2-methylpropanal

Introduction to 2-(3-ethynylphenyl)-2-methylpropanal (CAS No. 2228818-36-6)

2-(3-ethynylphenyl)-2-methylpropanal, also known by its CAS number 2228818-36-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its aldehyde functional group and an ethynyl substituent, which contribute to its reactivity and versatility in chemical reactions.

The molecular formula of 2-(3-ethynylphenyl)-2-methylpropanal is C₁₁H₁₄O, and it has a molecular weight of approximately 166.23 g/mol. The compound's structure includes a phenyl ring with an ethynyl group at the 3-position, and a methylpropanal moiety attached to the same carbon atom. This unique arrangement provides a platform for various chemical modifications and derivatizations, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-(3-ethynylphenyl)-2-methylpropanal has shown promise as a building block for the development of new drugs. Recent studies have explored its potential as a precursor for the synthesis of bioactive compounds with therapeutic properties. For instance, researchers have utilized this compound to synthesize derivatives that exhibit anti-inflammatory and anti-cancer activities. The ethynyl group in particular is known to enhance the bioavailability and stability of drug candidates, making it an attractive feature for medicinal chemists.

Beyond pharmaceutical applications, 2-(3-ethynylphenyl)-2-methylpropanal has also found use in materials science. Its ability to undergo click chemistry reactions, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC), makes it a valuable component in the synthesis of functionalized polymers and other advanced materials. These materials have potential applications in areas such as drug delivery systems, sensors, and coatings.

The synthesis of 2-(3-ethynylphenyl)-2-methylpropanal typically involves several steps, starting from readily available starting materials. One common approach involves the reaction of 3-ethynylbenzaldehyde with acetone in the presence of a base, followed by selective reduction to form the desired aldehyde. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalyst choice.

In terms of safety and handling, while 2-(3-ethynylphenyl)-2-methylpropanal is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity as an aldehyde. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles, and working in a well-ventilated area or fume hood.

The environmental impact of 2-(3-ethynylphenyl)-2-methylpropanal is another important consideration. While there is limited data available on its environmental fate and toxicity, it is advisable to follow best practices for waste disposal and minimize any potential release into the environment. Green chemistry principles can be applied to optimize synthetic routes and reduce waste generation.

In conclusion, 2-(3-ethynylphenyl)-2-methylpropanal (CAS No. 2228818-36-6) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure provides a foundation for further research and development, opening up new avenues for innovation in these fields. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further highlighting its importance in modern chemistry.